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Compound of Interest

cis-3-(Boc-
Compound Name: ) _
aminomethyl)cyclobutylamine

Cat. No.: B2943699

An In-Depth Technical Guide to cis-3-(Boc-aminomethyl)cyclobutylamine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on the physical and chemical properties of cis-3-(Boc-
aminomethyl)cyclobutylamine. This bifunctional cyclobutane derivative is a valuable building
block in modern medicinal chemistry, offering a unique three-dimensional scaffold that is
increasingly sought after for the development of novel therapeutics.

Introduction: The Value of Saturated Scaffolds

In the realm of drug discovery, there is a progressive shift away from flat, aromatic structures
towards more three-dimensional, sp3-rich molecules. These complex scaffolds can provide
improved physicochemical properties, such as enhanced solubility and metabolic stability, and
can lead to more specific interactions with biological targets. cis-3-(Boc-
aminomethyl)cyclobutylamine, with its rigid cyclobutane core and orthogonally protected
diamine functionality, epitomizes this new class of molecular building blocks. Its defined
stereochemistry and versatile reactive handles make it an attractive starting point for creating
diverse chemical libraries and exploring new chemical space.[1]

Core Molecular Identity

Understanding the fundamental structural and identifying characteristics of a compound is the
first step in its effective application.
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Nomenclature and Identifiers

A consistent and accurate identification is crucial for sourcing and regulatory purposes. The
compound is most commonly known by its CAS number and IUPAC name.

Common Name: cis-3-(Boc-aminomethyl)cyclobutylamine

IUPAC Name: tert-butyl N-[(3-aminocyclobutyl)methyllcarbamate[2][3]

CAS Number: 1363381-81-0[2][3][4]

Molecular Formula: C1o0H20N202[2][3][4]

MDL Number: MFCD22394184[3]

Molecular Structure

The structure consists of a cyclobutane ring with two substituents in a cis configuration: a
primary amine (-NHz) and a Boc-protected aminomethyl group (-CHz2NHBoc). This arrangement
provides two distinct points for chemical modification.
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Boc Deprotection Workflow

cis-3-(Boc-aminomethyl)cyclobutylamine Stir at Room Temperature cis-3-(Aminomethyl)cyclobutylamine
in Dichloromethane (DCM) (Monitor by TLC/LC-MS) (as TFAsalt)
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Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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